Cas no 1888929-43-8 (8-methyl-1,8-diazaspiro[4.5]decane hydrochloride)

• Product Name: 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride
• CAS No: 1888929-43-8
• MF: C₉H₁₉ClN₂
• MW: 190.713561296463
• CID: 5172524
• Update Time: 2025-11-07

8-methyl-1,8-diazaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride

• Inchi： 1S/C9H18N2.ClH/c1-11-7-4-9(5-8-11)3-2-6-10-9;/h10H,2-8H2,1H3;1H
• InChI Key： SOGVMHIKAPAGLG-UHFFFAOYSA-N
• SMILES： CN1CCC2(NCCC2)CC1.Cl

Additional information on 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride

Market Research and Analysis Report on 8-Methyl-1,8-Diazaspiro[4.5]Decane Hydrochloride (1888929-43-8)

The compound 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride, identified by the CAS number 1888929-43-8, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 1,8-diazaspiro compounds as promising candidates in the development of novel therapeutic agents. The spirocyclic structure of 8-methyl-1,8-diazaspiro[4.5]decane hydrochloride offers a unique platform for exploring its pharmacological properties, including its potential as a ligand for various biological targets. This has led to increased interest from both academic researchers and industry players in understanding its synthesis, characterization, and bioavailability.

Market demand for such specialized chemical entities is driven by their application in preclinical studies and early-stage drug discovery programs. The global demand for spirocyclic compounds has been growing steadily, fueled by advancements in medicinal chemistry and the need for structurally diverse molecules to address unmet medical needs.

To meet this demand, several key players in the chemical manufacturing sector have emerged as suppliers of high-purity 1,8-diazaspiro compounds. These suppliers cater to both research institutions and pharmaceutical companies, providing custom synthesis services and bulk supplies to support large-scale research initiatives.

From a research perspective, recent publications have focused on optimizing synthetic routes for 1,8-diazaspiro compounds to enhance their scalability and cost-effectiveness. Additionally, there is a growing emphasis on understanding the stereochemical properties of these compounds to improve their therapeutic potential.

In conclusion, 1,8-diazaspiro[4.5]decane hydrochloride represents a valuable addition to the portfolio of chemical entities being explored for drug development. As research continues to uncover its full potential, it is anticipated that this compound will play an increasingly important role in advancing innovative therapeutic solutions across various disease areas.